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Compound of Interest

Compound Name: 2-Methylbutanoic anhydride

Cat. No.: B074736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the laboratory procedures for

handling and utilizing 2-Methylbutanoic anhydride. This document includes detailed safety

information, physical and chemical properties, and experimental protocols for its application in

organic synthesis.

Introduction
2-Methylbutanoic anhydride (CAS No: 1519-23-9) is a reactive organic compound widely

employed as an acylating agent in the synthesis of esters and amides.[1] Its branched alkyl

structure introduces unique steric and electronic properties to target molecules, making it a

valuable reagent in the development of pharmaceuticals, agrochemicals, and specialty

chemicals.[1][2] This document outlines the essential procedures for the safe handling and

effective use of 2-Methylbutanoic anhydride in a laboratory setting.

Safety and Handling
2-Methylbutanoic anhydride is a combustible and corrosive liquid that can cause severe skin

burns and eye damage.[3] It is also harmful if swallowed or in contact with skin.[3] Strict

adherence to safety protocols is imperative when handling this reagent.

General Precautions:
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Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[3]

Avoid inhalation of vapors and contact with skin and eyes.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Handle away from moisture, as it reacts with water.[4]

Spill and Waste Disposal:

In case of a spill, absorb with an inert dry material and place in an appropriate waste

disposal container.[5] Do not use water to clean up spills.[5]

Dispose of waste in accordance with local, state, and federal regulations.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Methylbutanoic anhydride is

provided in the table below.

Property Value Reference

Molecular Formula C₁₀H₁₈O₃ [6]

Molecular Weight 186.25 g/mol [7]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 259.5 °C at 760 mmHg [6]

Density 0.955 g/cm³ [6]

Flash Point 90 °C [6]

CAS Number 1519-23-9 [6]
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2-Methylbutanoic anhydride is a versatile reagent for the acylation of alcohols and amines to

form the corresponding esters and amides. The following sections provide generalized

protocols for these transformations.

General Protocol for Esterification (Acylation of
Alcohols)
This protocol describes a general procedure for the synthesis of an ester via the acylation of an

alcohol with 2-Methylbutanoic anhydride.

Materials:

2-Methylbutanoic anhydride

Alcohol (e.g., ethanol, isopropanol)

Pyridine or a non-nucleophilic base (e.g., triethylamine)

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve the alcohol (1.0 eq) in anhydrous DCM.

Add pyridine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

Slowly add 2-Methylbutanoic anhydride (1.1 eq) dropwise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃

solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x

volume of aqueous layer).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure to obtain the crude ester.

Purify the crude product by flash column chromatography on silica gel using an appropriate

eluent system (e.g., a gradient of ethyl acetate in hexanes).
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Reaction Setup

Reaction

Work-up

Purification

Dissolve Alcohol (1.0 eq)
and Pyridine (1.2 eq)
in Anhydrous DCM

Cool to 0 °C

Add 2-Methylbutanoic
Anhydride (1.1 eq)

Warm to RT
Stir for 2-12 h

Monitor by TLC

Quench with NaHCO₃ (aq)

Reaction Complete

Extract with DCM

Wash with Brine

Dry over MgSO₄

Concentrate

Flash Column
Chromatography

Pure Ester

Click to download full resolution via product page

Caption: Workflow for the synthesis of esters using 2-Methylbutanoic anhydride.
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General Protocol for Amide Synthesis (Acylation of
Amines)
This protocol outlines a general procedure for the synthesis of an amide by reacting an amine

with 2-Methylbutanoic anhydride.

Materials:

2-Methylbutanoic anhydride

Primary or secondary amine (e.g., propylamine, benzylamine)

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

1 M Hydrochloric acid (HCl) solution

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask, dissolve the amine (1.0 eq) in anhydrous DCM.

Cool the solution to 0 °C in an ice bath.

Slowly add 2-Methylbutanoic anhydride (1.05 eq) dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for 1-6 hours. Monitor the reaction

progress by TLC.

Upon completion, dilute the reaction mixture with DCM.

Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.
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Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure to yield the crude amide.

Purify the crude product by recrystallization or flash column chromatography on silica gel.
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Reaction Setup
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Caption: Workflow for the synthesis of amides using 2-Methylbutanoic anhydride.
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Data Presentation
The following table summarizes expected outcomes for the acylation of common laboratory

nucleophiles with 2-Methylbutanoic anhydride based on general reactivity principles of

anhydrides. Actual yields will vary depending on the specific substrate and reaction conditions.

Nucleophile Product Type
Expected Yield
Range

Purification Method

Primary Alcohol Ester 70-95%
Flash Column

Chromatography

Secondary Alcohol Ester 60-90%
Flash Column

Chromatography

Primary Amine Amide 80-98%
Recrystallization/Chro

matography

Secondary Amine Amide 75-95%
Flash Column

Chromatography

Signaling Pathways and Logical Relationships
The reactivity of 2-Methylbutanoic anhydride is governed by the electrophilicity of its carbonyl

carbons. The logical relationship of a nucleophilic attack is depicted below.

Nucleophilic Acyl Substitution Mechanism
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2-Methylbutanoic Anhydride
(Electrophile)

Tetrahedral Intermediate

Nucleophile
(e.g., R-OH, R-NH₂)

Nucleophilic Attack

Acylated Product
(Ester or Amide)

Collapse of Intermediate

2-Methylbutanoic Acid
(Byproduct)

Elimination of Leaving Group
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Caption: General mechanism of nucleophilic acyl substitution on 2-Methylbutanoic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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